Cas no 300828-76-6 (ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

Ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate is a synthetic organic compound featuring a cyclopentabthiophene core substituted with an acetamido linker and a 4-chlorophenoxy moiety. Its molecular structure combines a thiophene heterocycle with ester and amide functional groups, making it a versatile intermediate in medicinal chemistry and agrochemical research. The compound exhibits potential as a precursor for biologically active molecules due to its ability to modulate electronic and steric properties. Its well-defined reactivity profile allows for further functionalization, enabling applications in the development of pharmaceuticals or crop protection agents. The presence of both lipophilic (chlorophenoxy) and polar (ester/amide) groups enhances its utility in structure-activity relationship studies.

ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate structure

300828-76-6 structure

Product Name:ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

CAS No:300828-76-6

MF:C₁₈H₁₈ClNO₄S

MW:379.85782289505

CID:6363539

PubChem ID:986272

Update Time:2025-06-09

ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
- ethyl 2-(2-(4-chlorophenoxy)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-[[2-(4-chlorophenoxy)acetyl]amino]-5,6-dihydro-, ethyl ester
- 300828-76-6
- ethyl 2-[[2-(4-chlorophenoxy)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- SR-01000430642-1
- ET 2(((4-CL-PHENOXY)AC)AMINO)5,6-DIHYDRO-4H-CYCLOPENTA(B)THIOPHENE-3-CARBOXYLATE
- AKOS002264796
- CBMicro_023072
- EU-0037909
- SR-01000430642
- CCG-10684
- F0336-0199
- ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
- BIM-0023326.P001
- Oprea1_720073
- Inchi： 1S/C18H18ClNO4S/c1-2-23-18(22)16-13-4-3-5-14(13)25-17(16)20-15(21)10-24-12-8-6-11(19)7-9-12/h6-9H,2-5,10H2,1H3,(H,20,21)
- InChI Key： FFWGGWISEVNJFT-UHFFFAOYSA-N
- SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(COC1=CC=C(Cl)C=C1)=O)S2

Computed Properties

Exact Mass: 379.0645069g/mol
Monoisotopic Mass: 379.0645069g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 484
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 92.9Å²

Experimental Properties

Density: 1.377±0.06 g/cm3(Predicted)
Boiling Point: 609.6±55.0 °C(Predicted)
pka: 12.40±0.20(Predicted)

ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0336-0199-2μmol	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0336-0199-5μmol	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0336-0199-10μmol	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0336-0199-20μmol	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0336-0199-1mg	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0336-0199-2mg	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0336-0199-3mg	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0336-0199-4mg	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0336-0199-5mg	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0336-0199-10mg	ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	300828-76-6	90%+	10mg	$79.0	2023-05-17